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Executive Summary
Binapacryl, an obsolete dinitrophenol acaricide and fungicide, presents a notable case study

in environmental persistence. Though no longer in widespread use due to toxicological

concerns, understanding its fate in soil and water is crucial for assessing the long-term impact

of legacy pesticides and for the development of modern, more environmentally benign

alternatives. This technical guide provides a comprehensive overview of the environmental

degradation and persistence of Binapacryl, with a focus on its transformation in soil and

aquatic environments. The primary degradation pathway is the hydrolysis of the ester linkage to

form dinoseb, a more toxic and persistent compound. Abiotic factors such as soil pH and UV

light, as well as biotic microbial activity, play significant roles in its transformation. This

document summarizes available quantitative data, details relevant experimental protocols, and

visualizes key degradation and analytical workflows.

Chemical and Physical Properties of Binapacryl
Binapacryl (2-sec-butyl-4,6-dinitrophenyl 3-methyl-2-butenoate) is characterized by its low

aqueous solubility and a high octanol-water partition coefficient (Log K_ow), suggesting a

tendency to adsorb to organic matter in soil and bioconcentrate in aquatic organisms.[1][2]
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Property Value Reference

Chemical Formula C₁₅H₁₈N₂O₆ [3]

Molar Mass 322.31 g/mol [3]

Water Solubility Low [4]

Log K_ow 4.75 (estimated) [1]

Vapor Pressure 1 x 10⁻⁴ Torr at 60 °C [1]

Environmental Fate and Persistence
The persistence of a pesticide is a critical factor in its environmental risk assessment and is

often expressed as its half-life (t½), the time required for 50% of the initial concentration to

dissipate.[5] Binapacryl is considered to be persistent in soil.[4]

Degradation in Soil
The primary routes of Binapacryl degradation in soil are microbial degradation and abiotic

hydrolysis.[6]

Abiotic Degradation: Binapacryl can undergo slow hydrolysis, particularly in basic soils,

cleaving the ester bond to yield dinoseb and 3-methyl-2-butenoic acid.[1][2]

Biotic Degradation: Evidence suggests that microbial action is a significant contributor to the

degradation of Binapacryl in soil.[6] Specific microbial pathways and the microorganisms

involved have not been extensively detailed in recent literature, reflecting the compound's

obsolete status.

Quantitative Data on Soil Persistence:

Matrix Condition Half-life (t½) Reference

Soil Typical 100 days [7]

Note: Comprehensive, comparative data on Binapacryl's soil half-life under varying conditions

(e.g., pH, temperature, organic matter content) are not readily available in recent scientific
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literature.

Persistence in Water
In aquatic environments, Binapacryl's fate is primarily governed by hydrolysis and photolysis.

Hydrolysis: Similar to its fate in soil, Binapacryl is expected to undergo slow hydrolysis in

water, especially under basic conditions, to form dinoseb.[1][2]

Photolysis: Binapacryl is known to slowly decompose under the influence of UV light,

suggesting that photolysis can be a relevant degradation pathway in sunlit surface waters.[1][2]

The estimated half-life for the gas-phase reaction with photochemically produced hydroxyl

radicals is 4.63 hours, though this is more relevant to atmospheric fate.[1][2]

Note: Specific, quantitative half-life data for Binapacryl in aqueous systems under various

environmental conditions are not well-documented in accessible literature.

Degradation Pathways
The principal degradation pathway for Binapacryl is the hydrolysis of its ester linkage, resulting

in the formation of dinoseb and 3-methyl-2-butenoic acid. Dinoseb itself is a persistent and

toxic herbicide.[1][3][8]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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